LUF7346

• CAS No.: 1821638-40-7
• Product Name: LUF7346
• Molecular Formula: C20H15BrN2O3
• Molecular Weight: 411.26
• IUPAC Name: 2-[4-(2-Bromo-benzoyl)-phenoxy]-N-pyridin-3-yl-acetamide
• Standard InChI: InChI=1S/C20H15BrN2O3/c21-18-6-2-1-5-17(18)20(25)14-7-9-16(10-8-14)26-13-19(24)23-15-4-3-11-22-12-15/h1-12H,13H2,(H,23,24)
• Standard InChIKey: QNWXOXKHLFTJBA-UHFFFAOYSA-N
• SMILES: O=C(NC1=CC=CN=C1)COC2=CC=C(C(C3=CC=CC=C3Br)=O)C=C2
• Appearance: Solid powder
• Description: LUF7346 is an allosteric modulator of hERG. LUF7346 rescued genetic and drug-induced long-QT syndrome phenotypes in cardiomyocytes from isogenic pairs of patient induced pluripotent stem cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LUF7346; LUF 7346; LUF-7346
• Reference: 1: Sala L, Yu Z, Ward-van Oostwaard D, van Veldhoven JP, Moretti A, Laugwitz KL, Mummery CL, IJzerman AP, Bellin M. A new hERG allosteric modulator rescues genetic and drug-induced long-QT syndrome phenotypes in cardiomyocytes from isogenic pairs of patient induced pluripotent stem cells. EMBO Mol Med. 2016 Sep 1;8(9):1065-81. doi: 10.15252/emmm.201606260. Print 2016 Sep. PubMed PMID:27470144; PubMed Central PMCID: PMC5009811.
• Last Modified: Aug 20 2021